Cas no 2172038-43-4 (2-[1-methyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]acetamide)
2-[1-methyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]acetamide Chemical and Physical Properties
Names and Identifiers
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- EN300-1597573
- 2172038-43-4
- 2-[1-methyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]acetamide
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- Inchi: 1S/C10H18N4O/c1-7(2)4-5-9-8(6-10(11)15)12-13-14(9)3/h7H,4-6H2,1-3H3,(H2,11,15)
- InChI Key: FEERASXAUUFUIQ-UHFFFAOYSA-N
- SMILES: O=C(CC1=C(CCC(C)C)N(C)N=N1)N
Computed Properties
- Exact Mass: 210.14806121g/mol
- Monoisotopic Mass: 210.14806121g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 73.8Ų
2-[1-methyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1597573-0.05g |
2-[1-methyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]acetamide |
2172038-43-4 | 0.05g |
$1632.0 | 2023-07-10 | ||
| Enamine | EN300-1597573-0.1g |
2-[1-methyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]acetamide |
2172038-43-4 | 0.1g |
$1711.0 | 2023-07-10 | ||
| Enamine | EN300-1597573-0.25g |
2-[1-methyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]acetamide |
2172038-43-4 | 0.25g |
$1789.0 | 2023-07-10 | ||
| Enamine | EN300-1597573-0.5g |
2-[1-methyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]acetamide |
2172038-43-4 | 0.5g |
$1866.0 | 2023-07-10 | ||
| Enamine | EN300-1597573-1.0g |
2-[1-methyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]acetamide |
2172038-43-4 | 1.0g |
$1944.0 | 2023-07-10 | ||
| Enamine | EN300-1597573-2.5g |
2-[1-methyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]acetamide |
2172038-43-4 | 2.5g |
$3809.0 | 2023-07-10 | ||
| Enamine | EN300-1597573-5.0g |
2-[1-methyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]acetamide |
2172038-43-4 | 5.0g |
$5635.0 | 2023-07-10 | ||
| Enamine | EN300-1597573-10.0g |
2-[1-methyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]acetamide |
2172038-43-4 | 10.0g |
$8357.0 | 2023-07-10 |
2-[1-methyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]acetamide Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
Additional information on 2-[1-methyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]acetamide
Introduction to 2-[1-methyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]acetamide (CAS No. 2172038-43-4)
2-[1-methyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]acetamide is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 2172038-43-4, belongs to the class of triazole derivatives, which are known for their broad spectrum of applications in medicinal chemistry. The presence of a methyl group and a 3-methylbutyl side chain in its molecular structure contributes to its complex chemical behavior and makes it a subject of interest for further investigation.
The acetamide functional group in the molecule plays a crucial role in determining its reactivity and interaction with biological targets. Acetamides are commonly found in various pharmaceutical agents due to their ability to modulate enzyme activity and receptor binding. The combination of these structural elements suggests that 2-[1-methyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]acetamide may exhibit properties that are beneficial in the development of new therapeutic agents.
Recent studies have highlighted the importance of triazole derivatives in drug discovery. Triazoles are known for their stability, ease of synthesis, and ability to form hydrogen bonds with biological targets. This makes them valuable scaffolds for designing molecules with enhanced pharmacological properties. The specific substitution pattern in 2-[1-methyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]acetamide, particularly the methyl and 3-methylbutyl groups, may contribute to its unique binding characteristics and selectivity towards certain biological pathways.
In the context of contemporary pharmaceutical research, the development of novel compounds with improved efficacy and reduced side effects is a primary goal. The structural features of 2-[1-methyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]acetamide make it a promising candidate for further exploration. Researchers have been particularly interested in its potential applications in the treatment of inflammatory diseases, where triazole derivatives have shown promise as anti-inflammatory agents.
The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, has enabled chemists to construct the complex triazole core efficiently. These synthetic strategies are critical for producing sufficient quantities of the compound for both laboratory studies and potential clinical trials.
Biological activity assays have been conducted to evaluate the pharmacological potential of 2-[1-methyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]acetamide. Initial results suggest that it exhibits moderate activity against certain enzymatic targets, which could be exploited for therapeutic purposes. Further studies are ongoing to elucidate its mechanism of action and to identify any potential off-target effects that might need to be addressed.
The compound's solubility profile is another important consideration in drug development. The presence of polar functional groups like the acetamide moiety enhances its solubility in polar solvents, which is beneficial for formulation purposes. However, optimizing solubility while maintaining stability remains a challenge that requires careful consideration during drug design.
Computational modeling has also played a significant role in understanding the interactions between 2-[1-methyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]acetamide and biological targets. Molecular docking studies have provided insights into how the compound binds to specific receptors or enzymes, offering a rational basis for designing analogs with improved properties. These computational approaches are increasingly integral to modern drug discovery pipelines.
The future prospects for 2-[1-methyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]acetamide look promising as more research unfolds. Its unique structural features and potential biological activities position it as a valuable scaffold for developing novel therapeutics. As our understanding of molecular interactions continues to grow, compounds like this one will likely play a significant role in addressing unmet medical needs.
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